Cas no 1207006-37-8 (7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is a heterocyclic compound featuring a quinazoline-2,4-dione core substituted with a 3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl group and a pentyl side chain. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry applications, due to the presence of both oxadiazole and quinazoline moieties, which are known for their bioactivity. The compound's stability and synthetic versatility make it a candidate for further research in drug discovery, particularly as a scaffold for enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications to optimize physicochemical and pharmacokinetic properties.
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione structure
1207006-37-8 structure
Product Name:7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
CAS No:1207006-37-8
MF:C22H22N4O3
MW:390.435084819794
CID:5392667
Update Time:2025-06-08

7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1H-quinazoline-2,4-dione
    • 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
    • Inchi: 1S/C22H22N4O3/c1-3-4-5-12-26-21(27)17-11-10-16(13-18(17)23-22(26)28)20-24-19(25-29-20)15-8-6-14(2)7-9-15/h6-11,13H,3-5,12H2,1-2H3,(H,23,28)
    • InChI Key: NPKPNGAKAUCXLK-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(C3ON=C(C4=CC=C(C)C=C4)N=3)=C2)C(=O)N(CCCCC)C1=O

Computed Properties

  • Exact Mass: 390.169
  • Monoisotopic Mass: 390.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.3A^2

7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-5726-2μmol
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
2μmol
$57.0 2023-09-10
Life Chemicals
F3398-5726-5μmol
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
5μmol
$63.0 2023-09-10
Life Chemicals
F3398-5726-10μmol
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
10μmol
$69.0 2023-09-10
Life Chemicals
F3398-5726-20μmol
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
20μmol
$79.0 2023-09-10
Life Chemicals
F3398-5726-1mg
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
1mg
$54.0 2023-09-10
Life Chemicals
F3398-5726-2mg
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
2mg
$59.0 2023-09-10
Life Chemicals
F3398-5726-3mg
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
3mg
$63.0 2023-09-10
Life Chemicals
F3398-5726-4mg
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
4mg
$66.0 2023-09-10
Life Chemicals
F3398-5726-5mg
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
5mg
$69.0 2023-09-10
Life Chemicals
F3398-5726-10mg
7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
1207006-37-8
10mg
$79.0 2023-09-10

Additional information on 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207006-37-8)

7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, with the CAS number 1207006-37-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines and is characterized by its complex heterocyclic framework and functional groups. The presence of the 1,2,4-oxadiazole moiety and the pentyl substituent contributes to its distinct pharmacological properties.

The synthesis of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. The synthetic route often starts with the formation of the tetrahydroquinazoline core through a condensation reaction between an appropriate amine and a substituted benzaldehyde. Subsequent functionalization steps introduce the 1,2,4-oxadiazole and pentyl groups to yield the final product.

In terms of its biological activity, 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound exhibits potent inhibitory activity against certain kinases and proteases that are implicated in cancer and inflammatory diseases. The mechanism of action is believed to involve the binding of the compound to critical active sites on these enzymes, thereby disrupting their function.

The pharmacokinetic properties of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione have also been extensively studied. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for its therapeutic efficacy. Additionally, the compound shows low toxicity in preclinical models, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione. Early-phase trials have focused on evaluating its pharmacokinetics and safety in healthy volunteers. Preliminary results are encouraging and have paved the way for phase II trials in patients with specific diseases. These trials aim to determine the optimal dosing regimen and assess the compound's therapeutic potential in a larger patient population.

The potential applications of 7-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione extend beyond cancer and inflammatory diseases. Recent studies have explored its effects on other conditions such as neurodegenerative disorders and metabolic syndromes. For example, research has shown that this compound can modulate signaling pathways involved in neuronal survival and insulin sensitivity. These findings suggest that it may have broader therapeutic utility than initially anticipated.

In conclusion, 7-[3-(4-methylphenyl)-1, 2, 4 - oxadiazol - 5 - yl] - 3 - pentyl - 1, 2, 3, 4 - tetrahydroquinazoline - 2, 4 - dione (CAS No. 1207006 - 37 - 8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry. Ongoing clinical trials will provide valuable insights into its safety and efficacy profiles, potentially leading to new treatment options for patients in need.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent